2-{[2-(dimethylamino)ethyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid

• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 2-[2-(dimethylamino)ethyl-(9H-fluoren-9-ylmethoxycarbonyl)amino]acetic acid
• InChI: InChI=1S/C21H24N2O4/c1-22(2)11-12-23(13-20(24)25)21(26)27-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19H,11-14H2,1-2H3,(H,24,25)
• InChI Key: DRHHVSATNUPWRY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(CC(=O)O)C(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13

Description

2-{2-(Dimethylamino)ethylamino}acetic acid is a specialized amino acid derivative featuring a 9-fluorenylmethyloxycarbonyl (Fmoc) protecting group, a dimethylaminoethyl side chain, and a carboxylic acid terminus. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) for temporary protection of the α-amino group, enabling stepwise elongation of peptide chains under mild basic conditions . The dimethylaminoethyl moiety introduces tertiary amine functionality, which may enhance solubility in polar solvents and influence steric or electronic properties during coupling reactions. This compound is likely employed in the synthesis of peptide-based therapeutics or probes requiring site-specific modifications .

Preparation Methods

Synthesis of the Fluorenylmethoxycarbonyl (Fmoc) Protected Amino Acid Derivative

Method A: Fmoc Protection of Glycine Derivatives

• Starting Material: Glycine or its derivatives, such as pyroglutamic acid esters, are reacted with Fmoc-Cl (fluorenylmethoxycarbonyl chloride) in the presence of a base like sodium carbonate or lithium hexamethyldisilazide (LiHMDS).

• Procedure:

  • Dissolve glycine or amino acid ester in anhydrous solvent (e.g., dimethylformamide or tetrahydrofuran).
  • Add Fmoc-Cl dropwise under inert atmosphere.
  • Maintain the reaction at room temperature or slightly elevated temperature until completion, monitored by thin-layer chromatography.
  • Extract and purify the protected amino acid via column chromatography.

Notes:

• The use of anhydrous conditions is critical to prevent hydrolysis.
• The reaction yields Fmoc-protected amino acids with high purity, suitable for subsequent coupling reactions.

Formation of the Diazo-Functionalized Intermediate

Method B: Diazotization of Protected Amino Acid Esters

• Starting Material: Fmoc-protected amino acid esters.

• Procedure:

  • React the ester with diazomethane or diazo(trimethylsilyl)methane in the presence of a base such as lithium diisopropylamide (LDA).
  • The diazo compound is introduced under controlled low-temperature conditions to generate diazo derivatives, such as ethyl (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-6-diazo-5-oxohexanoate.

• Alternative Approach:

  • Use of established diazotransfer reagents like p-toluenesulfonyl azide or tosyl azide with base to convert amino acids into diazo derivatives.

Notes:

• The diazo intermediates are sensitive and require careful handling under inert atmosphere.
• Purification typically involves chromatography and characterization by NMR and mass spectrometry.

Coupling of the Dimethylaminoethyl Moiety

Method C: Nucleophilic Substitution and Coupling

• Starting Material: 2-(Dimethylamino)ethylamine or its derivatives.
• Procedure:
  • Couple the aminoethyl dimethylamine with the activated Fmoc-protected diazo intermediate using coupling agents such as HATU or EDCI in the presence of a base like DIPEA.
  • The reaction proceeds under mild conditions to form the target amide linkage, resulting in the compound 2-{2-(dimethylamino)ethylamino}acetic acid .

Notes:

• The coupling efficiency is enhanced by activating the carboxyl group with HATU.
• Excess amine can be used to drive the reaction to completion, followed by purification.

Final Deprotection and Purification

• Deprotection: The Fmoc group can be removed using secondary amines like diethylamine or piperidine, yielding the free amine form.
• Purification: Final compounds are purified via preparative HPLC or recrystallization, ensuring high purity for biological applications.

Data Table Summarizing Preparation Methods

Step	Reagents	Conditions	Purpose	References
Fmoc protection	Fmoc-Cl, Na2CO3	Aqueous, room temperature	Protect amino group
Diazotization	Diazomethane, LDA	Low temperature, inert atmosphere	Generate diazo intermediate
Coupling	HATU, DIPEA	Mild, room temperature	Attach dimethylaminoethyl group
Deprotection	Piperidine or diethylamine	Room temperature	Remove Fmoc group

Chemical Reactions Analysis

Types of Reactions

2-{2-(dimethylamino)ethylmethoxy]carbonyl})amino}acetic acid undergoes several types of chemical reactions, including:

Substitution Reactions: The dimethylamino group can participate in nucleophilic substitution reactions.

Deprotection Reactions: The Fmoc group can be removed under basic conditions to yield the free amino acid.

Common Reagents and Conditions

Bases: Sodium hydroxide, potassium carbonate.

Solvents: Dimethylformamide (DMF), dichloromethane (DCM).

Deprotecting Agents: Piperidine for Fmoc removal.

Major Products

The major products formed from these reactions include the deprotected amino acid and various substituted derivatives depending on the specific reagents used .

Scientific Research Applications

2-{2-(dimethylamino)ethylmethoxy]carbonyl})amino}acetic acid is widely used in scientific research, particularly in:

Peptide Synthesis: As a protected amino acid derivative, it is crucial in the stepwise synthesis of peptides.

Bioconjugation: Used in the attachment of peptides to various biomolecules for studying protein interactions.

Drug Development: Investigated for its potential in developing new therapeutic agents.

Mechanism of Action

The mechanism of action of 2-{2-(dimethylamino)ethylmethoxy]carbonyl})amino}acetic acid involves its role as a building block in peptide synthesis. The Fmoc group protects the amino group during the synthesis, preventing unwanted side reactions. Upon deprotection, the free amino group can participate in peptide bond formation, facilitating the assembly of complex peptides .

Comparison with Similar Compounds

Substituent Variations and Structural Features

A key distinction among Fmoc-amino acid analogs lies in the substituent attached to the amino group. Below is a comparative analysis:

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Applications/Properties	References
Target compound : 2-{2-(Dimethylamino)ethylamino}acetic acid	Dimethylaminoethyl	C₂₂H₂₅N₂O₄	381.45	Peptide synthesis; enhanced solubility in polar solvents due to tertiary amine group
4-({[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}methyl)phenyl]acetic acid	4-Aminomethylphenyl	C₂₄H₂₁NO₄	387.43	Solid-phase synthesis; aromatic side chain for hydrophobic interactions
2-[(Cyanomethyl)(Fmoc)amino]acetic acid	Cyanomethyl	C₁₉H₁₆N₂O₄	336.34	Introduction of nitrile groups for click chemistry or metal coordination
2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}(pentyl)amino)acetic acid	Pentyl	C₂₂H₂₅NO₄	367.44	Hydrophobic side chain for lipidated peptides or membrane-associated targets
2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)acetic acid	Hydrogen (simplest analog)	C₁₇H₁₅NO₄	297.31	Standard Fmoc-glycine building block for SPPS

Physicochemical and Functional Properties

• Solubility: The dimethylaminoethyl group in the target compound enhances water solubility compared to hydrophobic analogs like the pentyl or phenyl derivatives .
• Reactivity: Cyanomethyl-substituted analogs enable post-synthetic modifications (e.g., Staudinger reactions), whereas aromatic substituents may participate in π-π stacking in peptide folding .
• Stability : Thioester derivatives (e.g., from ) show reduced stability under basic conditions but are valuable for native chemical ligation .

Biological Activity

2-{2-(dimethylamino)ethylamino}acetic acid, commonly referred to by its CAS number 1700664-28-3, is a synthetic compound with significant biological activity. Its structure features a dimethylamino group and a fluorenylmethoxycarbonyl (Fmoc) moiety, which contribute to its unique pharmacological properties. This article explores the biological activities associated with this compound, including its mechanisms of action, potential therapeutic applications, and relevant case studies.

• Molecular Formula : C$_{21}$H$_{24}$N$_2$O$_4$
• Molecular Weight : 368.4 g/mol
• CAS Number : 1700664-28-3

The biological activity of 2-{2-(dimethylamino)ethylamino}acetic acid is primarily attributed to its ability to interact with specific biological targets, including enzymes and receptors. The Fmoc group enhances the compound's stability and solubility, facilitating its interaction with target proteins.

Key Mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, potentially influencing cellular processes such as apoptosis and cell cycle regulation.
• Receptor Modulation : It can modulate the activity of various receptors, impacting signaling pathways related to inflammation and immune response.

Biological Activities

Research has shown that this compound exhibits several notable biological activities:

• Antiproliferative Effects : Studies indicate that it can inhibit the proliferation of cancer cells by inducing apoptosis.
• Anti-inflammatory Properties : It has been observed to reduce inflammation in various models, suggesting potential use in treating inflammatory diseases.
• Neuroprotective Effects : Preliminary findings suggest that it may protect neuronal cells from oxidative stress.

Data Table of Biological Activities

Activity Type	Observed Effect	Reference
Antiproliferative	Inhibition of cancer cell growth
Anti-inflammatory	Reduction in inflammatory markers
Neuroprotective	Protection against oxidative stress

Case Studies

Several studies have explored the biological implications of 2-{2-(dimethylamino)ethylamino}acetic acid:

• Cancer Research : A study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for anticancer drug development .
• Inflammation Models : In animal models of arthritis, treatment with this compound resulted in decreased swelling and pain, indicating its anti-inflammatory efficacy .
• Neuroprotection Studies : Research involving neuronal cell cultures showed that this compound could mitigate cell death induced by neurotoxic agents, highlighting its potential for treating neurodegenerative diseases.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for preparing 2-{2-(dimethylamino)ethylamino}acetic acid, and how can reaction efficiency be optimized?

• Methodological Answer : The compound is typically synthesized via coupling reactions involving Fmoc-protected amines. A common approach involves reacting Fmoc-chloride with 2-(dimethylamino)ethylamine in the presence of a base like N,N-diisopropylethylamine (DIPEA) in anhydrous dichloromethane (DCM). Purification via silica gel chromatography (eluent: DCM/methanol gradients) is critical to remove unreacted reagents . Optimization includes controlling stoichiometry (1:1.2 molar ratio of amine to Fmoc-chloride) and reaction time (2–4 hours at 0–25°C) to minimize side products like di-Fmoc adducts .

Q. How should researchers handle and store this compound to ensure stability during experiments?

• Methodological Answer : Store the compound at –20°C under inert gas (argon or nitrogen) to prevent hydrolysis of the Fmoc group. Avoid exposure to moisture, strong acids/bases, and oxidizing agents. For handling, use desiccants in storage vials and conduct reactions in anhydrous solvents (e.g., DCM, DMF) under nitrogen atmosphere. Decomposition above 150°C may release toxic fumes (e.g., CO, NOx), necessitating fume hood use .

Q. What analytical techniques are most reliable for characterizing purity and structure?

• Methodological Answer :

• NMR Spectroscopy : Key signals include Fmoc aromatic protons (δ 7.2–7.8 ppm) and dimethylaminoethyl protons (δ 2.2–2.5 ppm for –N(CH3)2) .
• HPLC : Use C18 columns with acetonitrile/water gradients (0.1% TFA) to assess purity (>95% by UV at 254 nm) .
• Mass Spectrometry : ESI-MS in positive mode to confirm molecular ion [M+H]+ (expected m/z ~407 for C23H27N3O5) .

Advanced Research Questions

Q. How can side reactions during Fmoc deprotection be minimized in solid-phase peptide synthesis (SPPS) using this compound?

• Methodological Answer : Use 20% piperidine in DMF for deprotection (2 × 5 min) to cleave Fmoc while preserving the dimethylaminoethyl group. Monitor by Kaiser test for free amines. Side reactions (e.g., β-elimination) are mitigated by avoiding prolonged base exposure and using low-temperature (4°C) deprotection for sensitive sequences . For solution-phase synthesis, employ catalytic hydrogenation with Pd/C as an alternative .

Q. What strategies resolve contradictions in biological activity data between this compound and its structural analogs?

• Methodological Answer :

• Orthogonal Assays : Compare cytotoxicity (MTT assay) and binding affinity (SPR or ITC) across analogs (e.g., phenylthio or difluorophenyl variants) to isolate substituent effects .
• Computational Modeling : MD simulations or DFT calculations can predict steric/electronic impacts of the dimethylaminoethyl group on receptor interactions .
• Metabolic Stability Tests : Incubate analogs in liver microsomes to correlate structural modifications (e.g., fluorine substitution) with half-life discrepancies .

Q. How does the dimethylaminoethyl group influence aqueous solubility and stability under physiological conditions?

• Methodological Answer : The dimethylaminoethyl moiety enhances hydrophilicity (logP ~1.2) compared to non-polar Fmoc analogs. However, protonation at physiological pH (pKa ~8.5) may reduce membrane permeability. Stability assays in PBS (pH 7.4, 37°C) show <5% degradation over 24 hours, but acidic conditions (pH <4) accelerate Fmoc cleavage. Use buffered solutions (e.g., HEPES) for in vitro studies to maintain integrity .